Cas no 81005-29-0 (Acetamide, N-(methylsulfonyl)-)

Acetamide, N-(methylsulfonyl)- structure
81005-29-0 structure
Product Name:Acetamide, N-(methylsulfonyl)-
CAS No:81005-29-0
MF:C3H7NO3S
MW:137.157579660416
CID:704672
PubChem ID:4486830
Update Time:2025-04-19

Acetamide, N-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(methylsulfonyl)-
    • N-methylsulfonylacetamide
    • DTXSID10403664
    • 81005-29-0
    • BCP32522
    • N-(Methylsulfonyl)acetamide;N-acetylmethanesulfonamide
    • SCHEMBL208791
    • N-(Methylsulfonyl)acetamide
    • Inchi: 1S/C3H7NO3S/c1-3(5)4-8(2,6)7/h1-2H3,(H,4,5)
    • InChI Key: QRHZUNBGGBTEBL-UHFFFAOYSA-N
    • SMILES: S(C)(NC(C)=O)(=O)=O

Computed Properties

  • Exact Mass: 137.01466426g/mol
  • Monoisotopic Mass: 137.01466426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 71.6Ų

Acetamide, N-(methylsulfonyl)- Related Literature

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